Cas no 1335562-65-6 ((S)-3-Methyl-5,6,7,8-tetrahydroquinolin-8-amine)

• Product Name: (S)-3-Methyl-5,6,7,8-tetrahydroquinolin-8-amine
• CAS No: 1335562-65-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 4584989
• Update Time: 2025-06-09

(S)-3-Methyl-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-5,6,7,8-tetrahydroquinolin-8-amine

• Inchi： 1S/C10H14N2/c1-7-5-8-3-2-4-9(11)10(8)12-6-7/h5-6,9H,2-4,11H2,1H3/t9-/m0/s1
• InChI Key： HCOWPHZNMIYZAN-VIFPVBQESA-N
• SMILES： N1C2=C(CCC[C@@H]2N)C=C(C)C=1

Additional information on (S)-3-Methyl-5,6,7,8-tetrahydroquinolin-8-amine

Exploring the Properties and Applications of (S)-3-Methyl-5,6,7,8-Tetrahydroquinolin-8-Amine (CAS No. 1335562-65-6)

The compound (S)-3-Methyl-5,6,7,8-Tetrahydroquinolin-8-Amine with CAS number 1335562-65-6 has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This tetrahydroquinoline derivative is characterized by its stereochemistry at the 8-amino position and the methyl group substitution at position 3. These structural features contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-cancer agents. The tetrahydroquinoline framework is known for its ability to interact with various biological targets, including enzymes and receptors. The methyl substitution at position 3 in this compound further enhances its stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of (S)-3-Methyl-5,6,7,8-Tetrahydroquinolin-8-Amine involves a multi-step process that typically includes cyclization reactions followed by stereo-selective reductions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and enantioselectivity. These advancements have been documented in recent publications, emphasizing the importance of stereochemistry in achieving desired pharmacokinetic properties.

In terms of biological activity, this compound has shown potential as a modulator of key cellular pathways involved in cancer progression. Preclinical studies have demonstrated its ability to inhibit specific kinases and induce apoptosis in cancer cell lines. Furthermore, its tetrahydroquinoline structure allows for efficient penetration into cellular membranes, enhancing its efficacy as a potential anti-cancer agent.

Another area of interest for (S)-3-Methyl-5,6,7,8-Tetrahydroquinolin-8-Amine is its application in neuroprotective therapies. Recent research has indicated that this compound may possess anti-inflammatory properties that could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease. The methyl group substitution at position 3 plays a critical role in modulating these effects.

The CAS number 1335562-65-6 serves as a unique identifier for this compound within chemical databases worldwide. This ensures consistency in referencing during scientific communication and regulatory processes. Researchers can access detailed information about its physical properties, such as molecular weight and boiling point, through databases like PubChem or ChemSpider.

In conclusion, (S)-3-Methyl-5,6,7,8-Tetrahydroquinolin-8-Amine (CAS No. 1335562-65-) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activity make it a subject of ongoing research across multiple disciplines within the scientific community.